Cas no 1207006-78-7 (1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1207006-78-7
• MF: C₁₈H₂₀N₂OS
• MW: 312.429203033447
• CID: 5450330
• Update Time: 2025-10-17

1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-ylmethyl)-5-(4-methylphenyl)-2-propan-2-ylsulfanylimidazole
• 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C18H20N2OS/c1-13(2)22-18-19-11-17(15-8-6-14(3)7-9-15)20(18)12-16-5-4-10-21-16/h4-11,13H,12H2,1-3H3
• InChI Key： PQIFOZZYBOKLBD-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(CC2=CC=CO2)C(C2=CC=C(C)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

Introduction to 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS No. 1207006-78-7)

1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole, with the CAS number 1207006-78-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a methyl-substituted phenyl group, and an isopropyl sulfanyl moiety, all attached to an imidazole core. These structural elements contribute to its potential biological activities and therapeutic applications.

The imidazole ring, a key component of this compound, is a well-known functional group in medicinal chemistry due to its ability to form hydrogen bonds and participate in various biological interactions. The presence of the furan ring adds further complexity and can influence the compound's solubility and stability. The methyl-substituted phenyl group and the isopropyl sulfanyl moiety are also crucial for modulating the compound's pharmacological properties.

Recent studies have highlighted the potential of 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The antifungal properties are attributed to the compound's ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal activity, 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole has been investigated for its potential as an anticancer agent. Studies conducted at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the induction of apoptosis through the modulation of cellular signaling pathways, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral medication. The compound's stability under physiological conditions and its ability to cross biological membranes are additional advantages that contribute to its therapeutic potential.

To further explore the therapeutic applications of 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole, several preclinical studies have been conducted. These studies have evaluated the compound's safety profile and toxicity levels. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings and assess the compound's safety and efficacy in human subjects.

In conclusion, 1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS No. 1207006-78-7) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.